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Compound of Interest

Compound Name: TH1834 dihydrochloride

Cat. No.: B10764146 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

TH1834 dihydrochloride, a specific Tip60 (KAT5) histone acetyltransferase inhibitor used in

research.[1][2][3][4] Adherence to these procedural guidelines is essential for maintaining a

safe laboratory environment and ensuring regulatory compliance. This guide is intended for

researchers, scientists, and drug development professionals actively engaged in laboratory

settings.

I. Understanding the Compound: TH1834
Dihydrochloride
A comprehensive Safety Data Sheet (SDS) for TH1834 dihydrochloride is not readily

available in the public domain. Therefore, this compound should be handled with the utmost

caution, assuming it may possess hazardous properties. The information below is based on

general knowledge of chemical compounds used in research and standard laboratory safety

protocols.

Chemical and Physical Properties
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Property Value

Chemical Formula C33H42Cl2N6O3[1][2]

Molecular Weight 641.63 g/mol [1]

CAS Number 2108830-09-5[1][2]

Appearance Solid[1]

Solubility
Water (100 mg/mL with ultrasonic), DMSO (≥

100 mg/mL)[1]

Storage 4°C, dry, sealed[1]

II. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling TH1834 dihydrochloride, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE).

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat is mandatory.

Respiratory Protection: If handling the solid form outside of a fume hood, a NIOSH-approved

respirator may be necessary to avoid inhalation of dust particles.

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of TH1834
dihydrochloride waste. This procedure is designed to minimize environmental contamination

and personnel exposure.

Step 1: Waste Segregation

Proper segregation of chemical waste is the first and most critical step.
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Solid Waste:

Place any unused or expired TH1834 dihydrochloride solid into a clearly labeled, sealed

container designated for solid chemical waste.

Contaminated materials such as weighing paper, gloves, and pipette tips should also be

disposed of in this container.

Liquid Waste:

Aqueous and organic solutions containing TH1834 dihydrochloride should be collected

in separate, clearly labeled, and sealed waste containers.

Do not mix incompatible waste streams.

Step 2: Waste Labeling

All waste containers must be accurately and clearly labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name: "TH1834 dihydrochloride"

The concentration and quantity of the waste

The date of accumulation

The primary hazard(s) (if known, otherwise list as "Potentially Hazardous Research

Chemical")

Step 3: Storage of Waste

Store waste containers in a designated, secure area.

The storage area should be well-ventilated and away from general laboratory traffic.

Ensure containers are sealed to prevent leaks or spills.
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Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the chemical waste.

Follow all institutional and local regulations for hazardous waste disposal.

Provide the EHS department with a complete inventory of the waste.

The following diagram illustrates the general workflow for chemical waste disposal.
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General Chemical Waste Disposal Workflow
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Caption: General workflow for laboratory chemical waste disposal.
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IV. Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is crucial.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, work should be

conducted in a fume hood.

Contain: For a solid spill, carefully sweep or vacuum the material into a labeled waste

container. Avoid creating dust. For a liquid spill, absorb with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container.

Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Report: Report the incident to your laboratory supervisor and EHS department.

Emergency First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

The logical relationship for responding to a chemical spill is outlined in the diagram below.
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Chemical Spill Response Logic
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Caption: Logical steps for responding to a chemical spill.
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By following these guidelines, you contribute to a safer research environment and ensure the

responsible management of chemical waste. Always consult your institution's specific safety

and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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